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Compound of Interest

Compound Name: Methyl butyrate

Cat. No.: B153709

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl butyrate (also known as methyl butanoate) is a volatile ester recognized for its
characteristic fruity aroma, reminiscent of apples and pineapples.[1][2][3] Its high volatility and
distinct scent profile make it a valuable component in the fragrance and perfume industry,
primarily as a top note to provide an initial fresh and uplifting impression.[4][5] These
application notes provide a comprehensive overview of methyl butyrate's use in fragrance
formulation, including its odor profile, typical applications, and quantitative data. Detailed
experimental protocols for sensory analysis and stability testing of fragrances containing this
ingredient are also presented.

Data Presentation
Physical and Chemical Properties of Methyl Butyrate
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Property Value Reference
Synonyms Methyl butanoate, Butyric acid 315]
methyl ester
CAS Number 623-42-7 [3][5]
FEMA Number 2693 [3]
Molecular Formula C5H1002 [31[5]
Molecular Weight 102.13 g/mol [3][5]
Appearance Colorless liquid [11[31[5]
Boiling Point 102-104 °C [31[5]
Density ~0.90 g/cm?3 [3]
Solubility Slightly soluble in water; (1176}

soluble in ethanol and ether

Odor Profile of Methyl Butyrate

Attribute

Description

Odor Family

Fruity

Odor Description

Apple, pineapple, with sweet and slightly fusel
undertones.[1][2][3][6]

Odor Strength

Medium to high, volatile top note.

Substantivity

Low; evaporates quickly.

Recommended Usage Levels of Methyl Butyrate in
Fragrance Concentrates

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://scentjourner.com/blogs/perfume-know-how/the-essential-role-of-esters-in-the-fragrance-industry-the-makings-of-a-sweet-floral-symphony
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://scentjourner.com/blogs/perfume-know-how/the-essential-role-of-esters-in-the-fragrance-industry-the-makings-of-a-sweet-floral-symphony
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://scentjourner.com/blogs/perfume-know-how/the-essential-role-of-esters-in-the-fragrance-industry-the-makings-of-a-sweet-floral-symphony
https://www.certifiedcosmetics.com/product/laboratory/stability-test-accelerated/
https://orchadia.org/documents/Fragrance_Stability_Article.pdf
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Application Recommended Concentration (%)

Fine Fragrance (e.g., Eau de Parfum, Eau de

. Up to 2.0%
Toilette)
Cosmetics (e.g., lotions, creams) 0.1-0.5%
Air Care (e.g., diffusers, room sprays) 0.5-2.0%

Household Products (e.g., detergents, cleaners) 0.2 - 1.0%

Application Notes

Methyl butyrate is a versatile fragrance ingredient primarily utilized for its bright and
recognizable fruity character. Its primary applications include:

» Top Note Enhancement: Due to its high volatility, methyl butyrate is an excellent top note in
fragrance compositions. It provides an initial burst of fruity freshness that captures attention
before transitioning to the heart and base notes.[4]

» Fruity Accords: It is a key component in the creation of realistic apple, pineapple, and other
tropical fruit accords.[2] It can be blended with other esters and aldehydes to create a wide
range of fruit-inspired scents.

» Modification of Floral and Green Fragrances: While distinctly fruity, methyl butyrate can be
used in small quantities to add a juicy, natural-smelling lift to floral and green fragrances. For
instance, it can introduce a crisp, apple-like nuance to a lily-of-the-valley or a fresh-cut grass
accord.

» Masking Agent: In certain industrial applications, the strong fruity scent of methyl butyrate
can be used to mask unpleasant odors.[6]

Experimental Protocols
Protocol 1: Sensory Evaluation of a Fragrance
Containing Methyl Butyrate
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Objective: To conduct a descriptive sensory analysis of a fragrance formulation containing
methyl butyrate to characterize its odor profile and intensity.

Materials:

o Fragrance formulation containing a known concentration of methyl butyrate.
o Control fragrance formulation (without methyl butyrate).
o Perfumer's alcohol (ethanol).

e Glass beakers and stirring rods.

o Perfume testing strips (mouillettes).

e Odor-free evaluation booths.

o Panel of at least 5 trained sensory analysts.

» Data collection forms or software.

Methodology:

e Sample Preparation:

o Prepare a 10% dilution of both the test fragrance (with methyl butyrate) and the control
fragrance in perfumer's alcohol.

o Allow the dilutions to macerate for at least 24 hours in a cool, dark place.
e Panelist Training:

o Familiarize the panelists with the odor of a dilute solution of methyl butyrate in ethanol to
serve as a reference.

o Establish a common vocabulary to describe fruity and ester-like scents.

o Evaluation Procedure:
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o Dip a perfume testing strip into the diluted test fragrance, ensuring it is saturated but not
dripping.

o Present the strip to the panelist in an odor-free environment.
o Instruct the panelist to evaluate the fragrance at three time points:

» Top Note (0-5 minutes): Evaluate the initial impression, focusing on the impact of the
volatile components.

» Heart Note (15-60 minutes): Evaluate the main character of the fragrance as the top
notes dissipate.

» Base Note (2-4 hours): Evaluate the lingering scent profile.
o Repeat the process with the control fragrance.

o Panelists should rate the intensity of the fruity (apple/pineapple) character and other
relevant descriptors on a labeled magnitude scale (e.g., 0-10, where 0 is not perceptible
and 10 is extremely strong).

e Data Analysis:
o Collect the intensity ratings from all panelists.

o Calculate the mean and standard deviation for each descriptor at each time point for both
the test and control fragrances.

o Use appropriate statistical tests (e.g., t-test or ANOVA) to determine if there are significant
differences in the perceived odor profiles.

Protocol 2: Accelerated Stability Testing of a Fragrance
Oil Containing Methyl Butyrate

Objective: To assess the physical and chemical stability of a fragrance oil containing methyl
butyrate under accelerated aging conditions.

Materials:
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e Fragrance oil containing methyl butyrate.

e Control fragrance oil (without methyl butyrate).

o Clear and amber glass vials with airtight caps.

o Temperature-controlled stability chambers or ovens.
e UV light exposure cabinet.

e pH meter.

e Viscometer.

o Gas chromatograph-mass spectrometer (GC-MS) (optional, for advanced chemical
analysis).

Methodology:
« Initial Analysis (Time 0):

o For both the test and control fragrance oils, record the initial:

Appearance: Color and clarity.

Odor: Evaluated by a trained perfumer or sensory panel.

pH (if the fragrance is to be used in an aqueous base).

Viscosity.
o If available, perform a GC-MS analysis to obtain an initial chemical profile.
o Sample Storage:

o Divide the test and control samples into multiple aliquots in both clear and amber glass
vials.

o Store the vials under the following conditions:
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Elevated Temperature: 40°C + 2°C.

Room Temperature (Control): 25°C + 2°C.

UV Light Exposure: In a UV light cabinet at room temperature.

Freeze-Thaw Cycles: Alternate between -10°C for 24 hours and 25°C for 24 hours for
three cycles.

e Periodic Evaluation:

o At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), remove a set of samples from
each storage condition.

o Allow the samples to equilibrate to room temperature.

o Evaluate the following parameters and compare them to the initial analysis and the room
temperature control:

Appearance: Note any changes in color (discoloration) or clarity (precipitation).

Odor: A trained perfumer should evaluate any changes in the scent profile, paying close
attention to the fruity top note of methyl butyrate and the emergence of any off-odors
(which could indicate degradation, such as hydrolysis to butyric acid).

pH: Measure any significant shifts.

Viscosity: Measure any changes in flow characteristics.

o For a more in-depth analysis, GC-MS can be used to identify the degradation products
and quantify the remaining concentration of methyl butyrate.

o Data Interpretation:
o Compile the results in a tabular format.

o Significant changes in color, odor, pH, or viscosity under accelerated conditions may
indicate potential long-term stability issues. The hydrolysis of methyl butyrate can lead to
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a rancid, cheesy off-odor due to the formation of butyric acid.
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Caption: Fragrance Development Workflow.
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Caption: Sensory Evaluation Criteria.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b153709?utm_src=pdf-body-img
https://www.benchchem.com/product/b153709?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Methyl Butyrate in
Fragrance and Perfume Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153709#methyl-butyrate-applications-in-fragrance-
and-perfume-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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